Cas no 1797714-32-9 (2-(4-chlorophenoxy)-2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]propanamide)

• Product Name: 2-(4-chlorophenoxy)-2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]propanamide
• CAS No: 1797714-32-9
• MF: C₁₇H₂₀ClN₃O₃
• MW: 349.812003135681
• CID: 6309574
• PubChem ID: 71810095
• Update Time: 2025-05-21

2-(4-chlorophenoxy)-2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)propanamide
• 1797714-32-9
• 2-(4-CHLOROPHENOXY)-2-METHYL-N-[1-(OXOLAN-3-YL)PYRAZOL-4-YL]PROPANAMIDE
• AKOS024567179
• F6448-0665
• 2-(4-chlorophenoxy)-2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]propanamide

• Inchi： 1S/C17H20ClN3O3/c1-17(2,24-15-5-3-12(18)4-6-15)16(22)20-13-9-19-21(10-13)14-7-8-23-11-14/h3-6,9-10,14H,7-8,11H2,1-2H3,(H,20,22)
• InChI Key： ITFWCWGLZOZOEY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(NC1C=NN(C=1)C1COCC1)=O

Computed Properties

• Exact Mass: 349.1193192g/mol
• Monoisotopic Mass: 349.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chlorophenoxy)-2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]propanamide

Introduction to 2-(4-chlorophenoxy)-2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]propanamide (CAS No. 1797714-32-9)

2-(4-chlorophenoxy)-2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]propanamide is a complex organic compound with the CAS registry number 1797714-32-9. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a pyrazole ring, a phenoxy group, and a propanamide moiety, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The phenoxy group in this compound is known to enhance bioavailability and stability, making it a promising candidate for therapeutic applications. Additionally, the propanamide moiety plays a crucial role in modulating the compound's pharmacokinetic properties, ensuring efficient delivery to target sites within the body.

The synthesis of 2-(4-chlorophenoxy)-2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]propanamide involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the compound's suitability for both laboratory and industrial applications. The use of oxolan (tetrahydrofuran) as a protecting group during synthesis has been shown to improve the overall efficiency of the process.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies have shown that it effectively inhibits cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins—molecules that play a significant role in inflammation and pain signaling. This makes CAS No. 1797714-32-9 a strong candidate for the development of novel anti-inflammatory drugs.

Beyond its pharmaceutical potential, this compound has also been explored for its applications in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on optimizing its solubility and stability under various conditions to enhance its performance in these devices.

The environmental impact of CAS No. 1797714-32-9 has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that the compound exhibits low toxicity and is readily biodegradable under aerobic conditions, making it an environmentally friendly option for various industrial applications.

In conclusion, 2-(4-chlorophenoxy)-2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-ylium]propanamide (CAS No. 1797714